Cas no 2171709-35-4 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidocyclobutane-1-carboxylic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidocyclobutane-1-carboxylic acid
• CAS No: 2171709-35-4
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6023149
• PubChem ID: 165581675
• Update Time: 2025-05-27

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidocyclobutane-1-carboxylic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]cyclobutane-1-carboxylic acid
• (1r,3r)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]cyclobutane-1-carboxylic acid
• 2171292-72-9
• 2171303-96-9
• EN300-1531650
• EN300-1531500
• EN300-1530886
• (1s,3s)-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enamido]cyclobutane-1-carboxylic acid
• 2171709-35-4

• Inchi： 1S/C26H28N2O5/c1-2-3-12-23(24(29)27-17-13-16(14-17)25(30)31)28-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h2,4-11,16-17,22-23H,1,3,12-15H2,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： LGYOSLDBXSEROZ-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)NC(C(CCC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidocyclobutane-1-carboxylic acid

Comprehensive Analysis of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidocyclobutane-1-carboxylic acid (CAS No. 2171709-35-4)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidocyclobutane-1-carboxylic acid (CAS No. 2171709-35-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, peptide chemistry, and pharmaceutical research. Its unique structural features, including the 9H-fluoren-9-yl (Fmoc) protecting group and the cyclobutane-1-carboxylic acid moiety, make it a valuable intermediate for the development of novel bioactive molecules. This article delves into the properties, applications, and recent advancements related to this compound, while addressing common queries and trends in scientific literature.

One of the most notable aspects of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidocyclobutane-1-carboxylic acid is its role in peptide synthesis. The Fmoc group is widely used as a temporary protecting group for amines, particularly in solid-phase peptide synthesis (SPPS). Researchers frequently search for "Fmoc-protected amino acids" or "peptide coupling reagents," highlighting the growing demand for efficient and high-yielding synthetic methodologies. This compound's hex-5-enamide and cyclobutane segments further contribute to its versatility, enabling the construction of constrained peptides and peptidomimetics with enhanced stability and bioavailability.

In recent years, the pharmaceutical industry has shown increasing interest in cyclobutane-containing compounds due to their potential in drug discovery. The rigid four-membered ring of cyclobutane-1-carboxylic acid can impart conformational rigidity to molecules, improving their binding affinity to biological targets. This aligns with the rising trend of "conformationally restricted peptides" and "small molecule therapeutics" in medicinal chemistry. Additionally, the hex-5-enamide moiety offers opportunities for further functionalization, such as click chemistry or cross-coupling reactions, which are frequently explored in modern synthetic campaigns.

The synthesis and characterization of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidocyclobutane-1-carboxylic acid require advanced analytical techniques, including nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the purity and identity of the compound, which is critical for its applications in research and development. Common search queries such as "NMR analysis of Fmoc compounds" or "HPLC purification of peptide intermediates" reflect the technical challenges and solutions associated with handling such molecules.

Beyond peptide synthesis, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidocyclobutane-1-carboxylic acid has potential applications in material science and bioconjugation. The Fmoc group can be cleaved under mild basic conditions, making it suitable for constructing stimuli-responsive materials or drug delivery systems. This resonates with the increasing interest in "smart biomaterials" and "controlled release systems" in the scientific community. Furthermore, the compound's carboxylic acid functionality allows for conjugation with other molecules, such as polymers or nanoparticles, expanding its utility in multidisciplinary research.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enamidocyclobutane-1-carboxylic acid (CAS No. 2171709-35-4) represents a multifaceted compound with broad applicability in chemistry and life sciences. Its structural complexity and functional diversity align with current research trends, including peptide therapeutics, drug discovery, and advanced materials. By addressing common search queries and highlighting its unique features, this article aims to provide a comprehensive and accessible resource for researchers and industry professionals alike.